8-(3-(dimethylamino)propyl)-3-(4-fluorobenzyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-[3-(dimethylamino)propyl]-2-[(4-fluorophenyl)methyl]-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C21H25FN6O2/c1-14-12-27-17-18(23-20(27)26(14)11-5-10-24(2)3)25(4)21(30)28(19(17)29)13-15-6-8-16(22)9-7-15/h6-9,12H,5,10-11,13H2,1-4H3
• InChI Key: VQPBXWDQOZIYQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1CCCN(C)C)N(C(=O)N(C3=O)CC4=CC=C(C=C4)F)C
• Molecular Formula: C21H25FN6O2
• Molecular Weight: 412.5 g/mol

Description

8-(3-(dimethylamino)propyl)-3-(4-fluorobenzyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C21H25FN6O2 and its molecular weight is 412.469. The purity is usually 95%.
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Scientific Research Applications

Neurodegenerative Diseases

Research has identified novel multi-target directed ligands based on the annelated xanthine scaffold with aromatic substituents, including the compound , displaying potential for symptomatic relief as well as disease-modifying effects for neurodegenerative diseases, particularly Parkinson's disease. The design of these compounds combines adenosine receptor (AR) antagonistic activity with monoamine oxidase B (MAO-B) inhibition, a promising approach for addressing the complex pathogenesis of neurodegenerative diseases (Załuski et al., 2019).

Antidepressant Activity

The synthesis and evaluation of similar compounds have shown potential antidepressant activity. A compound closely related to the one was found to have promising effects in antidepressant testing in mice, indicating a mechanism of action distinct from traditional tricyclic antidepressants and monoamine oxidase inhibitors (Wessels et al., 1980).

Adenosine Receptor Antagonism

Another area of research focuses on the synthesis and biological evaluation of derivatives as potential antidepressant agents. These studies have highlighted the importance of specific structural features in enhancing receptor affinity and selectivity, particularly towards serotonin (5-HT) receptors, which are implicated in the pathophysiology of depression and anxiety disorders (Zagórska et al., 2016).

Selective A3 Adenosine Receptor Antagonists

Further investigations into compounds with an additional fused ring on the xanthine nucleus have demonstrated potent and selective antagonistic activity towards the A3 adenosine receptor subtype. This specificity is of particular interest due to the A3 receptor's roles in inflammatory processes, cancer, and cardiac protection (Baraldi et al., 2005).